Cas no 5663-04-7 (Triphenylurea)

Triphenylurea structure
Triphenylurea structure
Product Name:Triphenylurea
CAS No:5663-04-7
MF:C19H16N2O
MW:288.343144416809
CID:945698
PubChem ID:597994
Update Time:2025-04-19

Triphenylurea Chemical and Physical Properties

Names and Identifiers

    • Triphenylurea
    • N-phenyl-N',N'-diphenylurea
    • CHEMBL169846
    • Urea, triphenyl-
    • SCHEMBL1382899
    • DTXSID80344575
    • 1,1,3-triphenylurea
    • Triphenyl-urea
    • AKOS024338484
    • N,N,N'-Triphenylurea #
    • 5663-04-7
    • Inchi: 1S/C19H16N2O/c22-19(20-16-10-4-1-5-11-16)21(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H,(H,20,22)
    • InChI Key: HKQGDIKHDDGEOE-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.12638
  • Monoisotopic Mass: 288.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34
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